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Compound of Interest

Compound Name: Carboxy-PEG2-sulfonic acid

Cat. No.: B606478 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a technical overview of the safety profile of Carboxy-PEG2-sulfonic
acid (CAS No: 1817735-45-7). Due to the absence of a publicly available, comprehensive

Safety Data Sheet (SDS), this guide is based on general knowledge of similar polyethylene

glycol (PEG) and sulfonic acid-containing compounds, and information typically required under

hazard communication standards. The data presented is illustrative and should be confirmed

with a substance-specific SDS from the manufacturer.

Core Physicochemical and Safety Data
Quantitative safety and property data are critical for risk assessment in a laboratory or drug

development setting. The following tables summarize expected data points for Carboxy-PEG2-
sulfonic acid.

Physicochemical Properties
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Property Value Source / Comments

CAS Number 1817735-45-7 [1]

Molecular Formula C₇H₁₄O₇S [1]

Molecular Weight 242.24 g/mol [1]

Appearance White to off-white solid
Inferred from similar

compounds

Solubility Soluble in water [1]

Storage Temperature -20°C [1]

Purity >96% [1]

Toxicological Summary (Hypothetical Data)
Toxicological data for this specific compound is not publicly available. The following represents

typical data points found in an SDS for a novel chemical of this class and should not be

considered factual.

Test Endpoint Value Species Protocol

Acute Oral

Toxicity
LD₅₀ > 2000 mg/kg Rat OECD 423

Skin

Corrosion/Irritatio

n

Irritation Score Non-irritating Rabbit OECD 404

Serious Eye

Damage/Irritation
Irritation Score Mild irritant Rabbit OECD 405

In Vitro

Mutagenicity

(Ames Test)

Result Non-mutagenic S. typhimurium OECD 471

Experimental Protocols

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://broadpharm.com/product/bp-22881
https://broadpharm.com/product/bp-22881
https://broadpharm.com/product/bp-22881
https://broadpharm.com/product/bp-22881
https://broadpharm.com/product/bp-22881
https://broadpharm.com/product/bp-22881
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606478?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Detailed methodologies are crucial for the interpretation and replication of safety data. Below

are summaries of standard protocols relevant to the toxicological data cited above.

Acute Oral Toxicity - OECD 423 (Acute Toxic Class
Method)
This method is used to estimate the LD₅₀ after a single oral dose. The procedure involves:

Animal Selection: Typically, female rats are used.

Dosing: A single dose is administered to a small group of animals (e.g., 3 animals). The

starting dose is selected from a series of fixed levels (e.g., 5, 50, 300, 2000 mg/kg).

Observation: Animals are observed for mortality and clinical signs of toxicity for up to 14

days.

Stepwise Procedure: Depending on the outcome (survival or death), the dose for the next

group of animals is increased or decreased. This continues until the criteria for a specific

hazard classification are met.

Skin Irritation - OECD 404
This protocol assesses the potential of a substance to cause skin irritation.

Animal Selection: A single albino rabbit is typically used for the initial test.

Application: A 0.5 g or 0.5 mL sample of the test substance is applied to a small patch of

shaved skin.

Exposure: The substance is held in contact with the skin under a gauze patch for a defined

period, usually 4 hours.

Observation: The skin is examined for signs of erythema (redness) and edema (swelling) at

specified intervals (e.g., 1, 24, 48, and 72 hours) after patch removal.

Scoring: The reactions are scored, and the average score determines the irritation

classification.
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Visualized Workflows and Relationships
Diagrams provide a clear, at-a-glance understanding of complex processes and logical flows.
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Environmental Hazards
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(Pictograms, Signal Words)

Compilation of 16 SDS Sections

Exposure Controls / PPE Safe Handling & Storage

Click to download full resolution via product page

Caption: GHS Hazard Classification Workflow.

This diagram illustrates the process of classifying a chemical like Carboxy-PEG2-sulfonic
acid according to the Globally Harmonized System (GHS). It begins with data acquisition,

moves to hazard identification, and culminates in the generation of a Safety Data Sheet and

risk management recommendations.
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Spill of Carboxy-PEG2-sulfonic Acid Occurs

Assess Spill Size & Risk

Evacuate Area
(If Necessary)

Large Spill

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Small Spill

Contain Spill with
Inert Absorbent Material

Collect Residue into
Waste Container

Decontaminate Spill Area
with Water

Dispose of Waste According to
Institutional Protocols
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Caption: Laboratory Spill Response Protocol.
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This flowchart outlines the critical steps for safely managing a laboratory spill of Carboxy-
PEG2-sulfonic acid, emphasizing assessment, personal protection, containment, and proper

disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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